(2,4,6-trinitrophenyl)acetic acid
Overview
Description
(2,4,6-trinitrophenyl)acetic acid, commonly known as TNPA, is a highly reactive compound that has been extensively used in scientific research. It is a derivative of trinitrophenol, also known as picric acid, and is a powerful electrophile due to the presence of three nitro groups. TNPA has been used in various fields, including organic chemistry, biochemistry, and pharmacology, due to its ability to form covalent bonds with nucleophiles, such as amino acids and proteins.
Scientific Research Applications
Catalysis and Reaction Mechanisms
(2,4,6-Trinitrophenyl)acetic acid plays a significant role in studying the kinetics and mechanisms of various chemical reactions. For instance, its hydrolysis catalyzed by carboxylic bases and tertiary amines offers insights into nonlinear structure–reactivity correlations, indicating a change in transition-state structure across a series of aryl acetates (Rossi & Nuñez, 1983). Furthermore, studies on reactions with secondary alicyclic amines in aqueous solutions highlight concerted mechanisms, contributing to our understanding of reaction pathways and kinetic properties (Castro, Cubillos & Santos, 2001).
Organic Synthesis
(2,4,6-Trinitrophenyl)acetic acid is also significant in the field of organic synthesis. The novel oxidation of polynitrotoluene derivatives into picric acid derivatives illustrates its utility in producing complex organic compounds (Dunstan, Adolph & Kamlet, 1964). Additionally, its role in the efficient aryl amination of cyanuric chloride using acetic acid as a solvent showcases a green approach to synthesizing aryl-amines (Kolmakov, 2008).
Analytical Chemistry
In analytical chemistry, (2,4,6-Trinitrophenyl)acetic acid has applications in developing novel methods for the determination of amines. An improved method using 2,4,6-trinitrobenzenesulfonic acid demonstrates enhanced sensitivity and convenience for determining amines, amino acids, and proteins (Snyder & Sobocinski, 1975).
properties
IUPAC Name |
2-(2,4,6-trinitrophenyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O8/c12-8(13)3-5-6(10(16)17)1-4(9(14)15)2-7(5)11(18)19/h1-2H,3H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NECAHMOLCOTMNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])CC(=O)O)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3O8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40317189 |
Source
|
| Record name | 2,4,6-Trinitrophenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40317189 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
77601-83-3 |
Source
|
| Record name | NSC312454 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=312454 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,4,6-Trinitrophenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40317189 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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